3-(benzylthio)-N-methylpropanamide
Overview
Description
3-(Benzylthio)-N-methylpropanamide, also known as BZT, is a chemical compound that belongs to the amphetamine class of drugs. It is a member of the phenyltropane family of compounds and has been found to have stimulant effects on the central nervous system. BZT has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience.
Mechanism of Action
3-(benzylthio)-N-methylpropanamide works by increasing the levels of dopamine and serotonin in the brain. It does this by inhibiting the reuptake of these neurotransmitters, which leads to increased levels of these chemicals in the synapse. This results in increased stimulation of the central nervous system and the potential for addictive behavior.
Biochemical and Physiological Effects:
3-(benzylthio)-N-methylpropanamide has been found to have a number of biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause changes in behavior, such as increased activity and alertness.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(benzylthio)-N-methylpropanamide in lab experiments is that it has a well-defined mechanism of action, which makes it useful for investigating the dopamine and serotonin systems. However, one limitation is that it has potential for addictive behavior, which can make it difficult to use in certain studies.
Future Directions
There are a number of potential future directions for research involving 3-(benzylthio)-N-methylpropanamide. One area of interest is its potential as a treatment for addiction and depression. Additionally, further studies could investigate its effects on other neurotransmitter systems, such as norepinephrine and acetylcholine. Finally, there is potential for the development of new drugs based on the structure of 3-(benzylthio)-N-methylpropanamide, which could have improved therapeutic properties.
Synthesis Methods
3-(benzylthio)-N-methylpropanamide can be synthesized through a multistep process that involves the reaction of various chemicals. One common method involves the reaction of benzyl chloride with thiourea to form benzylthiourea. This compound is then reacted with methyl iodide to form the final product, 3-(benzylthio)-N-methylpropanamide.
Scientific Research Applications
3-(benzylthio)-N-methylpropanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have stimulant effects on the central nervous system, and has been used in studies investigating the dopamine and serotonin systems. 3-(benzylthio)-N-methylpropanamide has also been studied as a potential treatment for addiction and depression.
properties
IUPAC Name |
3-benzylsulfanyl-N-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NOS/c1-12-11(13)7-8-14-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLMFGPYVFRJTHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CCSCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-{[(2-methoxyphenyl)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide](/img/structure/B5816180.png)
![3-(8,9-dimethyl-2-phenyl-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl)-N,N-dimethyl-1-propanamine](/img/structure/B5816194.png)
![8-(1,1-dimethylpropyl)-2-(4-methylphenyl)-1,2,4-triazaspiro[4.5]decane-3-thione](/img/structure/B5816197.png)
![3-amino-8-methyl-1H-pyrimido[5,4-b]indole-2,4(3H,5H)-dione](/img/structure/B5816232.png)
![N-3-isoxazolyl-N'-[2-(trifluoromethyl)phenyl]urea](/img/structure/B5816248.png)
![N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide](/img/structure/B5816250.png)
